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Compound of Interest

Compound Name: D-(-)-Norleucine

Cat. No.: B555910

For Researchers, Scientists, and Drug Development Professionals
Introduction

D-(-)-Norleucine, an unnatural, non-proteinogenic amino acid, serves as a crucial building
block in various biochemical and pharmaceutical applications.[1] Its structural similarity to
methionine, without the presence of sulfur, makes it a valuable tool for studying protein
structure and function.[2][3] It is utilized in peptide synthesis to enhance stability and solubility
and as a building block in the design of novel therapeutic agents.[1] Given its increasing use in
research and drug development, a comprehensive understanding of its safety, handling, and
toxicological profile is essential for ensuring laboratory safety and proper experimental design.
This guide provides an in-depth overview of the available data on D-(-)-Norleucine.

Chemical and Physical Properties

A summary of the key chemical and physical properties of D-(-)-Norleucine is presented below.
This data is essential for its proper handling and storage.
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Property Value Reference(s)

Chemical Name (2R)-2-aminohexanoic acid [2]
D-Norleucine, D-Nle-OH,

Synonyms (R)-2-Aminocaproic acid, [1][2][4]
(R)-2-Aminohexanoic acid

CAS Number 327-56-0 [2]

Molecular Formula C6H13NO2 [2]

Molecular Weight 131.17 g/mol [2][5]
White to off-white powder,

Appearance [61[71[8]
crystals, or flakes

Melting Point >300 °C [71[8]

Solubility Soluble in water [31[9]

) ] [a]D20 = -23 + 2° (c=5in 5N

Optical Rotation [1]
HCI)

Octanol/Water Partition
-1.5 [2][10]

Coefficient (logP)

Hazard Identification and GHS Classification

Based on available Safety Data Sheets (SDS), D-(-)-Norleucine is generally not classified as a

hazardous substance under the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.[11][12][13] However, some suppliers may indicate mild irritation

potential. It is crucial to consult the specific SDS provided by the supplier for the most accurate

and up-to-date information.

GHS Hazard Pictograms: Not generally required.[6] Signal Word: No signal word.[6] Hazard

Statements: None.[6]

Although not formally classified as hazardous, good laboratory practice dictates that all

chemicals should be handled with care.
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Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the
integrity of D-(-)-Norleucine.

Handling

» Ventilation: Handle in a well-ventilated place.[6] The use of a chemical fume hood is
recommended, especially when working with powders to avoid the formation and inhalation
of dust.[8][14]

» Personal Protective Equipment (PPE):

o Eye Protection: Wear tightly fitting safety goggles or glasses with side-shields conforming
to EN 166 (EU) or NIOSH (US) standards.[6][8]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves
must be inspected prior to use.[6][11]

o Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[8][14]

e Hygiene: Avoid contact with skin, eyes, and clothing.[8] Do not eat, drink, or smoke when
handling.[14] Wash hands thoroughly after handling.[8][14]

o Dust and Aerosol Control: Avoid formation of dust and aerosols.[6] Use non-sparking tools.[6]

Storage

o Conditions: Store in a cool, dry, and well-ventilated area.[8][14]
o Containers: Keep the container tightly closed in a dry place.[6][14]
e Incompatible Materials: Store away from strong oxidizing agents.[7][8]

The following diagram illustrates a general workflow for the safe handling of D-(-)-Norleucine
in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/product/b555910?utm_src=pdf-body
https://www.chemicalbook.com/msds/dl-norleucine.pdf
https://pim-resources.coleparmer.com/sds/38362.pdf
https://sdfine.com/media/catalog/product/attachment/47126MSDS.pdf
https://www.chemicalbook.com/msds/dl-norleucine.pdf
https://pim-resources.coleparmer.com/sds/38362.pdf
https://www.chemicalbook.com/msds/dl-norleucine.pdf
https://www.cdhfinechemical.com/images/product/msds/132_116588540_DL-NORLEUCINECASNO-616-06-8MSDS.pdf
https://pim-resources.coleparmer.com/sds/38362.pdf
https://sdfine.com/media/catalog/product/attachment/47126MSDS.pdf
https://pim-resources.coleparmer.com/sds/38362.pdf
https://sdfine.com/media/catalog/product/attachment/47126MSDS.pdf
https://pim-resources.coleparmer.com/sds/38362.pdf
https://sdfine.com/media/catalog/product/attachment/47126MSDS.pdf
https://www.chemicalbook.com/msds/dl-norleucine.pdf
https://www.chemicalbook.com/msds/dl-norleucine.pdf
https://pim-resources.coleparmer.com/sds/38362.pdf
https://sdfine.com/media/catalog/product/attachment/47126MSDS.pdf
https://www.chemicalbook.com/msds/dl-norleucine.pdf
https://sdfine.com/media/catalog/product/attachment/47126MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10791&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/38362.pdf
https://www.benchchem.com/product/b555910?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

4 Preparation A

Review SDS

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)
J

Handling h

N
4

y

(Weigh Solid ChemicaD

i A
(Dissolve/Use in ExperimenD Avoid Dust/Aerosol GeneratiorD
N

J/

4 Post-HvandIing h

(Clean Spills Immediatela

[Dispose of Waste Properly

'

Store Unused Chemical

GVash Hands Thoroughla

Click to download full resolution via product page

N

J

Caption: General workflow for safe handling of D-(-)-Norleucine.
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First Aid Measures

In case of accidental exposure, follow these first aid procedures and seek medical attention if
symptoms persist.

 Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[6][11]

o Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of
water. Consult a doctor if irritation occurs.[6][8]

o Eye Contact: Rinse with pure water for at least 15 minutes, occasionally lifting the upper and
lower eyelids. Consult a doctor.[6][8]

¢ Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[6][8]

The following flowchart outlines the recommended first aid response for exposure to D-(-)-
Norleucine.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.chemicalbook.com/msds/dl-norleucine.pdf
https://www.cdhfinechemical.com/images/product/msds/132_116588540_DL-NORLEUCINECASNO-616-06-8MSDS.pdf
https://www.chemicalbook.com/msds/dl-norleucine.pdf
https://pim-resources.coleparmer.com/sds/38362.pdf
https://www.chemicalbook.com/msds/dl-norleucine.pdf
https://pim-resources.coleparmer.com/sds/38362.pdf
https://www.chemicalbook.com/msds/dl-norleucine.pdf
https://pim-resources.coleparmer.com/sds/38362.pdf
https://www.benchchem.com/product/b555910?utm_src=pdf-body
https://www.benchchem.com/product/b555910?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratgry

Check Availability & Pricing

Exposure Occurs

@Q

[Move to Fresh Air Remove Contaminated Clothlng Rlnse Eyes with Water (15 min) R|nse Mouth with Water

. l : l

S_eek Me(_j|ca] AtFep tion Wash with Soap & Water Seek Medical Attention Do NOT Induce Vomiting
(if breathing is difficult)
Se_el_< Mec_ilcal Attgnnon Seek Immediate Medical Attention
(if irritation persists)

Click to download full resolution via product page

Caption: First aid procedures for D-(-)-Norleucine exposure.

Fire and Explosion Hazard Data

Flammability: Combustible solid.[13] May burn but does not propagate flame easily.[13]

Explosion Hazard: Dusts may form an explosive mixture with air.[13][14] Avoid generating
dust clouds in confined spaces.[13][14]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]
[11]

Hazardous Combustion Products: Carbon oxides (CO, CO2) and nitrogen oxides (NOXx).[7]
[11]
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» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[6][7]

Accidental Release Measures

o Personal Precautions: Avoid dust formation.[6] Wear personal protective equipment.[6]
Evacuate personnel to safe areas.[6]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[6][11]

o Containment and Cleanup: Sweep up and shovel the material.[11] Place in a suitable, closed
container for disposal.[11]

Toxicity Data

There is a significant lack of comprehensive, quantitative toxicity data for D-(-)-Norleucine in
publicly available literature and safety data sheets. Many sources explicitly state that the
toxicological properties have not been fully investigated.[8][13]

Toxicity Metric Value Reference(s)
Acute Oral LD50 No data available [6][9]
Acute Dermal LD50 No data available [6]119]
Acute Inhalation LC50 No data available [6]119]
Skin Corrosion/Irritation May cause skin irritation. [8]
Eye Damage/Irritation May cause eye irritation. [8]
_ o May cause respiratory tract
Respiratory Irritation T [8]
irritation.
) o Not classified as a carcinogen
Carcinogenicity [11]
by IARC.
No data available. One source
Mutagenicity indicates it is a bacterial cell [13]
mutagen.
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Note: The related compound 6-diazo-5-oxo-L-norleucine (DON) has undergone toxicological
studies as a potential chemotherapeutic agent, but this data is not directly applicable to D-(-)-
Norleucine.[15][16]

Experimental Protocols for Toxicity Assessment

Given the absence of specific toxicity studies for D-(-)-Norleucine, this section outlines a
general experimental workflow for assessing the in vitro cytotoxicity of a novel compound,
which would be a standard first step in its toxicological evaluation.

General Protocol: In Vitro Cytotoxicity Assay (e.g., MTT
Assay)

e Cell Culture:

o Select a relevant cell line (e.g., HepG2 for hepatotoxicity, or a cell line relevant to the
intended application).

o Culture the cells in appropriate media and conditions (e.g., 37°C, 5% CO2) until they
reach approximately 80% confluency.

o Cell Seeding:
o Trypsinize the cells and perform a cell count (e.g., using a hemocytometer).

o Seed the cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000
cells/well) and allow them to adhere overnight.

e Compound Treatment:

o

Prepare a stock solution of D-(-)-Norleucine in a suitable solvent (e.g., sterile water or
PBS).

o

Perform serial dilutions to create a range of test concentrations.

[¢]

Remove the old media from the cells and replace it with media containing the different
concentrations of D-(-)-Norleucine. Include vehicle-only and untreated controls.
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o Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

e MTT Assay:

o Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each
well and incubate for 2-4 hours. Live cells will reduce the yellow MTT to purple formazan
crystals.

o Solubilize the formazan crystals by adding a solubilizing agent (e.g., DMSO or isopropanol
with HCI).

o Read the absorbance of each well using a microplate reader at a specific wavelength
(e.g., 570 nm).

o Data Analysis:

o Calculate the percentage of cell viability for each concentration relative to the untreated
control.

o Plot the cell viability against the compound concentration and determine the IC50 value
(the concentration at which 50% of cell growth is inhibited).

The following diagram illustrates a generalized workflow for assessing the toxicity of a chemical
compound.
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Caption: General workflow for chemical toxicity assessment.

Disposal Considerations

Dispose of D-(-)-Norleucine and its contaminated packaging in accordance with all applicable
local, state, and federal regulations.[13] The material can potentially be disposed of by a
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licensed chemical destruction plant or by controlled incineration.[6] Do not discharge into sewer
systems.[6]

Conclusion

D-(-)-Norleucine is a valuable research chemical with a low hazard profile based on current
data. Standard safe laboratory handling practices, including the use of appropriate personal
protective equipment and adequate ventilation, are sufficient to ensure user safety. The primary
gap in the current knowledge base is the lack of comprehensive quantitative toxicity data.
Researchers and drug development professionals should be aware of this data gap and may
need to conduct their own risk assessments or specific toxicity studies depending on their
intended application, especially for in vivo use or large-scale handling. Always refer to the
supplier-specific Safety Data Sheet for the most current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [D-(-)-Norleucine: A Technical Guide to Safety, Handling,
and Toxicity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555910#d-norleucine-safety-handling-and-toxicity-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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